Cas no 391217-79-1 (Benzoic acid, 4-(phenylmethoxy)-, 4-cyanophenyl ester)

• Product Name: Benzoic acid, 4-(phenylmethoxy)-, 4-cyanophenyl ester
• CAS No: 391217-79-1
• MF: C₂₁H₁₅NO₃
• MW: 329.348705530167
• CID: 1501296
• Update Time: 2024-08-24

Benzoic acid, 4-(phenylmethoxy)-, 4-cyanophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(phenylmethoxy)-, 4-cyanophenyl ester

• Inchi： 1S/C21H15NO3/c22-14-16-6-10-20(11-7-16)25-21(23)18-8-12-19(13-9-18)24-15-17-4-2-1-3-5-17/h1-13H,15H2
• InChI Key： GHXTVEJJEJOHTA-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(C#N)C=C1)(=O)C1=CC=C(OCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 329.10525

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Melting Point: 174.5-175.5 °C(Solv: acetonitrile (75-05-8))
• Boiling Point: 529.2±40.0 °C(Predicted)
• PSA: 59.32